Cas no 2228628-02-0 (4-bromo-3-(pyrrolidin-3-yl)benzonitrile)

• Product Name: 4-bromo-3-(pyrrolidin-3-yl)benzonitrile
• CAS No: 2228628-02-0
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 5825728
• PubChem ID: 165756398
• Update Time: 2025-06-11

4-bromo-3-(pyrrolidin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(pyrrolidin-3-yl)benzonitrile
• 2228628-02-0
• EN300-1935003

• Inchi： 1S/C11H11BrN2/c12-11-2-1-8(6-13)5-10(11)9-3-4-14-7-9/h1-2,5,9,14H,3-4,7H2
• InChI Key： ZJFIEKYOXWBOGT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C1CNCC1

Computed Properties

• Exact Mass: 250.01056g/mol
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.8Ų

Additional information on 4-bromo-3-(pyrrolidin-3-yl)benzonitrile

Comprehensive Overview of 4-bromo-3-(pyrrolidin-3-yl)benzonitrile (CAS No. 2228628-02-0)

4-bromo-3-(pyrrolidin-3-yl)benzonitrile, with the CAS number 2228628-02-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzonitrile derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both a bromo substituent and a pyrrolidine ring in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development and catalysis, aligning with current trends in precision medicine and green chemistry.

In recent years, the demand for high-purity intermediates like 4-bromo-3-(pyrrolidin-3-yl)benzonitrile has surged due to advancements in high-throughput screening (HTS) and combinatorial chemistry. This compound’s unique structural features enable its use in structure-activity relationship (SAR) studies, a hot topic in modern drug design. Its nitrile group offers reactivity for further functionalization, while the pyrrolidine moiety enhances bioavailability—a critical factor addressed in trending discussions about drug delivery systems. Furthermore, its bromine atom facilitates cross-coupling reactions, making it a candidate for Pd-catalyzed transformations, a frequently searched topic in synthetic chemistry forums.

The synthesis of CAS 2228628-02-0 typically involves multi-step protocols, including aryl bromination and heterocyclic coupling, which are often optimized for scalability and yield improvement—key concerns for industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, a subject of high relevance in quality control (QC) communities. Notably, this compound’s stability under various conditions has been explored in accelerated degradation studies, addressing the growing focus on chemical shelf-life optimization in research publications.

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In conclusion, 4-bromo-3-(pyrrolidin-3-yl)benzonitrile (2228628-02-0) exemplifies the convergence of medicinal chemistry and process innovation. Its adaptability to diverse synthetic pathways and alignment with cutting-edge research themes ensures its continued prominence in scientific literature. Future studies may explore its bioconjugation potential or role in fragment-based drug design, further solidifying its position as a high-value research chemical.